Cas no 95235-30-6 (4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone)

• Product Name: 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone
• CAS No: 95235-30-6
• MF: C₁₅H₁₆O₄S
• MW: 292.350143432617
• MDL: MFCD01861244
• CID: 61773
• PubChem ID: 9904141
• Update Time: 2025-10-29

4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 4-((4-Isopropoxyphenyl)sulfonyl)phenol
• D-8
• 4-(4-isopropoxyphenylsulfonyl)phenol
• 4-Isopropyloxyphenyl-4'-Hydroxyphenylsulfone
• 4-(4-propan-2-yloxyphenyl)sulfonylphenol
• 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone
• D8(HPS)
• 4-Hydroxy-4'-isopropoxydiphenylsulfone
• 4-Hydroxy-4'-isopropoxyphenyl sulfone
• 4-Isopropoxy-4'-hydroxydiphenyl sulfone
• D 8
• D 8(sulfone)
• F 647
• NYDS
• BPS-monoP
• Phenol, 4-[[4-(1-methylethoxy)phenyl]sulfonyl]-
• PubChem20393
• 4-(4-isopropoxyphenyl)sulfonylphenol
• AK122331
• 4-(4-Isopropoxyphenylsulfonyl) Phenol
• ZTILAOCGFRDHBH-UHFFFAOYSA-N
• KM3335
• 4-[[4-(1-Methylethoxy)phenyl]sulfonyl]phenol (ACI)
• 4-Hydroxy-4′-isopropoxy phenyl sulfone
• 4-Hydroxy-4′-isopropoxydiphenyl sulfone
• 4-Isopropoxy-4′-hydroxydiphenyl sulfone
• ALD 2000
• D 8 (sulfone)
• Bisphenol S-monoisopropyl ether
• AKOS015897599
• Phenol, 4-((4-(1-methylethoxy)phenyl)sulfonyl)-
• SCHEMBL26268
• 4-hydroxy-4'-isopropoxy diphenyl sulfone
• 4-(4-isopropoxybenzenesulfonyl)phenol
• EC 405-520-5
• 4-HYDROXYPHENYL 4-ISOPROOXYPHENYLSULFONE
• DB-049814
• DTXSID2058706
• 95235-30-6
• AS-12810
• AC-19660
• CS-0138053
• D78260
• 4-[(4-Isopropoxyphenyl)sulfonyl]phenol
• NS00005417
• MFCD01861244
• I1045
• 4-Hydroxy-4'-isopropoxydiphenyl sulfone
• 4-Hydroxyphenyl4-isopropoxyphenyl sulfone

• MDL： MFCD01861244
• Inchi： 1S/C15H16O4S/c1-11(2)19-13-5-9-15(10-6-13)20(17,18)14-7-3-12(16)4-8-14/h3-11,16H,1-2H3
• InChI Key： ZTILAOCGFRDHBH-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(OC(C)C)=CC=1)(C1C=CC(O)=CC=1)=O

Computed Properties

• Exact Mass: 292.07700
• Monoisotopic Mass: 292.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72

Experimental Properties

• Density: 1.251
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 478.7°C at 760 mmHg
• Flash Point: 243.363°C
• Refractive Index: 1.577
• PSA: 71.98000
• LogP: 4.09300

4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H411
• Warning Statement： P273-P391-P501
• Hazard Category Code： R51/53: toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S61
• Hazardous Material Identification：
• Risk Phrases：R51/53
• Storage Condition：Store at room temperature
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone

4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone (CAS No. 95235-30-6): Properties, Applications, and Market Insights

4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone (CAS No. 95235-30-6) is a specialized organic compound with a wide range of applications in industrial and research settings. This sulfone derivative is known for its unique chemical structure, which combines a hydroxyl group and an isopropoxy group attached to a phenyl sulfone backbone. The compound's molecular formula is C₁₅H₁₆O₄S, and it has a molecular weight of 292.35 g/mol. Its distinct properties make it valuable in various fields, including polymer chemistry, material science, and specialty chemical synthesis.

The chemical properties of 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone include a melting point range of 120-125°C and moderate solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). Its thermal stability and resistance to hydrolysis make it suitable for high-temperature applications. Researchers often focus on its role as an intermediate in the synthesis of advanced materials, particularly in the development of high-performance polymers and resins. The compound's sulfone group contributes to its durability and chemical resistance, which are critical for industrial applications.

One of the most significant applications of 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone is in the production of specialty polymers. It serves as a key monomer in the synthesis of poly(arylene ether sulfone)s (PAES), which are widely used in aerospace, automotive, and electronics industries due to their excellent mechanical strength and thermal stability. Recent trends in sustainable materials have increased interest in this compound, as it can be incorporated into bio-based polymers to enhance performance while reducing environmental impact. Additionally, its use in photoresist formulations for semiconductor manufacturing has gained attention, aligning with the growing demand for advanced electronics.

Market insights reveal that the demand for 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone is steadily increasing, driven by advancements in material science and the push for greener alternatives. Companies specializing in high-performance polymers and specialty chemicals are actively researching its potential in next-generation applications. For instance, its role in developing flame-retardant materials aligns with stricter safety regulations in construction and transportation sectors. Furthermore, the compound's compatibility with additive manufacturing techniques, such as 3D printing, opens new opportunities in customized material design.

From a research perspective, 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone is often studied for its reactivity and potential modifications. Scientists explore its use in cross-linking reactions, where its hydroxyl group can participate in condensation polymerization. Recent publications highlight its utility in creating thermally stable coatings and adhesives, addressing industry needs for durable bonding solutions. The compound's low toxicity profile also makes it a preferred choice for applications requiring compliance with environmental and safety standards.

In conclusion, 4-Hydroxyphenyl 4-Isopropoxyphenyl Sulfone (CAS No. 95235-30-6) is a versatile and valuable compound with broad industrial relevance. Its unique chemical structure, combined with its thermal and chemical stability, positions it as a critical component in advanced material development. As industries continue to prioritize sustainability and performance, this compound is expected to play an increasingly important role in innovative applications. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its properties to meet evolving market demands.